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Compound of Interest

Compound Name:
Tert-butyl 2-methylaziridine-1-

carboxylate

Cat. No.: B186199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of Tert-butyl 2-methylaziridine-1-carboxylate. Adherence to these guidelines is

crucial to ensure the integrity of the compound and the safety of laboratory personnel.

Compound Information
Property Value Source

CAS Number 129319-91-1 [1]

Molecular Formula C8H15NO2 [2]

Molecular Weight 157.21 g/mol [2]

Physical Form Liquid [1]

Storage Temperature 4°C [1][2]

Safety & Handling
Tert-butyl 2-methylaziridine-1-carboxylate is a flammable liquid and should be handled with

appropriate caution in a well-ventilated area, preferably within a chemical fume hood.[1] As an

aziridine derivative, it is considered a reactive electrophile and potential mutagen.[3] Therefore,

stringent safety measures are necessary to prevent exposure.
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Hazard Identification
Hazard GHS Classification Precautionary Statement

Flammability Flammable Liquid (Category 2)

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[1]

Skin Corrosion/Irritation Causes skin irritation
P264: Wash skin thoroughly

after handling.[1]

Eye Damage/Irritation Causes serious eye irritation

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

Personal Protective Equipment (PPE)
A comprehensive list of required personal protective equipment for handling Tert-butyl 2-
methylaziridine-1-carboxylate is provided below.

Equipment Specification

Gloves Nitrile or neoprene, chemically resistant

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Lab Coat Flame-retardant lab coat

Additional Use in a certified chemical fume hood

Storage Procedures
Proper storage is essential to maintain the stability and purity of Tert-butyl 2-methylaziridine-
1-carboxylate.
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Parameter Recommendation Rationale

Temperature 4°C To minimize degradation.[1][2]

Atmosphere
Inert atmosphere (e.g., Argon

or Nitrogen)

To prevent reaction with

atmospheric moisture and

oxygen.[4]

Container
Tightly sealed, amber glass

bottle

To protect from light and

prevent contamination.

Location
Flammable liquids storage

cabinet

To segregate from

incompatible chemicals and

ignition sources.

Chemical Incompatibilities
Store Tert-butyl 2-methylaziridine-1-carboxylate away from the following substances to

prevent hazardous reactions:

Incompatible Substance Potential Hazard

Strong Acids

Can catalyze rapid, exothermic ring-opening

polymerization. The Boc protecting group is also

acid-sensitive.[4][5]

Strong Oxidizing Agents May lead to vigorous, exothermic reactions.

Nucleophiles (e.g., strong bases, amines) Can induce ring-opening of the aziridine.[3]

Experimental Protocols
Protocol for Aliquoting and Transferring the Reagent
This protocol outlines the procedure for safely transferring Tert-butyl 2-methylaziridine-1-
carboxylate from a stock container to a reaction vessel using syringe techniques under an

inert atmosphere.[6][7][8][9]

Materials:
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Schlenk line or glove box with a dry, inert atmosphere (Argon or Nitrogen)

Dried glassware (reaction flask, septa)

Dry, gas-tight syringe with a long, stainless-steel needle (e.g., 20-24 gauge)

Stock bottle of Tert-butyl 2-methylaziridine-1-carboxylate

Procedure:

Preparation:

Ensure all glassware is thoroughly dried in an oven (e.g., at 120°C for at least 4 hours)

and cooled under a stream of inert gas.[6]

Assemble the reaction vessel with a rubber septum and purge with inert gas.

Allow the stock bottle of Tert-butyl 2-methylaziridine-1-carboxylate to equilibrate to

room temperature before opening to prevent moisture condensation.

Inert Gas Purge:

Flush the syringe and needle with inert gas at least three times to remove any residual air

and moisture.[7]

Transfer:

Pierce the septum of the stock bottle with the needle of the purged syringe.

Insert a second needle connected to the inert gas line into the septum to create a positive

pressure of inert gas.

Slowly draw the desired volume of the liquid into the syringe.

Withdraw the syringe from the stock bottle.

Dispensing:

Immediately insert the needle of the syringe through the septum of the reaction vessel.
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Slowly dispense the liquid into the reaction vessel.

Cleaning:

Immediately quench the syringe and needle by drawing up and expelling a suitable solvent

(e.g., isopropanol), followed by water, in a separate beaker. Dispose of the quenching

solution as hazardous waste.
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Workflow for Handling Tert-butyl 2-methylaziridine-1-carboxylate
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Caption: A logical workflow for the safe handling of Tert-butyl 2-methylaziridine-1-
carboxylate.

Logical Relationships in Safe Storage
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Caption: Logical relationships for the safe storage of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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